Cas no 72794-47-9 (copper(2+) dihydrogen bis(2-amino-3-methyl-3-sulfidobutanoate) dihydrate)

• Product Name: copper(2+) dihydrogen bis(2-amino-3-methyl-3-sulfidobutanoate) dihydrate
• CAS No: 72794-47-9
• MF: C₁₀H₂₄CuN₂O₆S₂
• MW: 395.983362197876
• CID: 1757562
• PubChem ID: 138401843
• Update Time: 2025-04-21

copper(2+) dihydrogen bis(2-amino-3-methyl-3-sulfidobutanoate) dihydrate Chemical and Physical Properties

Names and Identifiers

• copper(2+) dihydrogen bis(2-amino-3-methyl-3-sulfidobutanoate) dihydrate
• copper,2-amino-3-methyl-3-sulfidobutanoate,hydron,dihydrate
• DTXSID30993597
• Copper(2+) 2-amino-3-methyl-3-sulfidobutanoate--3-sulfanylvaline--water (1/1/1/2)
• 72794-47-9

• Inchi： 1S/2C5H11NO2S.Cu.2H2O/c2*1-5(2,9)3(6)4(7)8;;;/h2*3,9H,6H2,1-2H3,(H,7,8);;2*1H2/q;;+2;;/p-2
• InChI Key： FCUUYVUWWWQXPX-UHFFFAOYSA-L
• SMILES： [Cu+2].SC(C)(C)C(C(=O)O)N.[S-]C(C)(C)C(C(=O)[O-])N.O.O

Computed Properties

• Exact Mass: 395.03732
• Monoisotopic Mass: 395.037176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 189.64